2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H19N5O2S2/c1-11-10-25-17(18-11)19-14(23)9-22-6-4-12(5-7-22)15-20-21-16(26-15)13-3-2-8-24-13/h2-3,8,10,12H,4-7,9H2,1H3,(H,18,19,23)
• InChI Key: QMKXEMBJXMAPQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2CCC(CC2)C3=NN=C(S3)C4=CC=CO4
• Molecular Formula: C17H19N5O2S2
• Molecular Weight: 389.5 g/mol

Description

2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H19N5O2S2 and its molecular weight is 389.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and biological activities of novel 1,3,4-thiadiazole amide derivatives, including compounds structurally similar to the specified chemical, involve the initial formation of these compounds using aminothiourea and carbon disulfide as starting materials. Their structures are characterized by various spectroscopic techniques, indicating the complexity and precision in their synthesis. Such derivatives have been evaluated for inhibitory effects against specific pathogens, demonstrating the compound's potential in antimicrobial applications (Xia, 2015).

Biological Activities

Research into 1,3,4-thiadiazole derivatives has shown that these compounds can have significant biological activities. For instance, the synthesis of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide and its structural characterization provide insights into the potential bioactive conformation of these molecules, suggesting their relevance in developing therapeutic agents (Ismailova et al., 2014).

Antimicrobial Applications

Certain 1,3,4-thiadiazole amides demonstrate promising antimicrobial activities. The exploration of their synthesis and the assessment of their efficacy against various bacterial and viral strains highlight the potential of these compounds in addressing microbial resistance and infection control. For example, compounds synthesized from fatty acids exhibiting antimicrobial activities underscore the versatility and effectiveness of thiadiazole derivatives in combating pathogens (Abdelmajeid et al., 2017).

Insecticidal and Antifungal Properties

The utility of thiadiazole derivatives extends to pest control, where synthesized compounds exhibit insecticidal and antifungal activities. This demonstrates the potential of such molecules in agricultural applications, offering a chemical basis for developing new pesticides and fungicides that can help in crop protection and yield improvement (Fadda et al., 2017).